Harzianol L

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-12-5-8-20-13(11-21)6-7-19(23,17(20,2)3)10-15(20)18(4)9-14(22)16(12)18/h13,15,21,23H,5-11H2,1-4H3/t13-,15-,18-,19-,20+/m0/s1
• InChIKey: VOVGJFIARLPLQZ-XZWBYJIQSA-N

Harzianol L for Research Procurement: Deep-Sea Derived Harziane Diterpene with Defined Anti-Inflammatory Signature

Harzianol L is a harziane-type diterpene first isolated from the deep-sea sediment fungus Trichoderma sp. SCSIOW21 [1]. It belongs to a rare class of tetracyclic 6-5-4-7 carbon skeleton natural products with 5–6 contiguous stereocenters, almost exclusively found in Trichoderma species [1]. Harzianol L was identified as compound 4 among seven harziane derivatives in the original isolation study, with its absolute configuration established by ECD calculations and X-ray crystallography [1].

Rare scaffold Tetracyclic harziane diterpene with 5–6 contiguous stereocenters

Absolute configuration Confirmed by ECD calculations and X-ray crystallography

Marine origin Isolated from deep-sea sediment fungus Trichoderma sp. SCSIOW21

• [1] Li, H.; Liu, X.; Li, X.; Hu, Z.; Wang, L. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19, 689. View Source

Harzianol L vs. In-Class Analogues: Why Structural Micro-Heterogeneity Dictates Function

Harziane diterpenes share a conserved core but display profound functional divergence driven by subtle oxygenation differences. In the SCSIOW21 series, the presence or absence of hydroxy groups at C-8 and C-18 directly correlates with membrane permeability and anti-inflammatory potency: compounds lacking these hydroxyls (harzianol J, harzianol A, harzianol O) show significantly higher NO inhibition than hydroxylated congeners such as harzianol L [1]. Generic substitution would disregard this structure-activity relationship, undermining experimental reproducibility and procurement value.

Hydroxylation-dependent response

C-8/C-18 hydroxylation may attenuate NO inhibition compared to non-hydroxylated harzianes; endpoint profiles differ across the SCSIOW21 series.

SAR-driven reproducibility

Generic in-class substitution disregards structure–activity relationships, potentially undermining experimental reproducibility in anti-inflammatory screening.

• [1] Li, H.; Liu, X.; Li, X.; Hu, Z.; Wang, L. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19, 689. View Source

Harzianol L: Quantitative Differentiation Data for Informed Selection

NO Production Inhibitory Activity: Harzianol L vs. Harzianol J (Head-to-Head in Same Study)

In a direct head-to-head comparison within the same study, harzianol L (4) exhibited markedly weaker NO production inhibitory activity than harzianol J (2) at 100 µM. The paper explicitly states that harzianol L showed only weak inhibition at the highest test concentration, while harzianol J achieved 81.8% inhibition with an IC50 of 66.7 µM [1]. This differential is attributed to the presence of hydroxy groups at C-8 and C-18 in harzianol L, which are absent in harzianol J and correlated with reduced membrane permeability [1].

NO Inhibition

Head-to-head

Harzianol L: weak inhibition at 100 µM; Harzianol J: 81.8% inhibition, IC50 66.7 µM

Supports hydroxylation-activity SAR interpretation; may serve as negative control.

LPS-stimulated RAW264.7 macrophages, 100 µM

Evidence Dimension	NO production inhibition in LPS-stimulated RAW264.7 macrophages
Target Compound Data	Harzianol L (4): weak inhibition at 100 µM (no IC50 determinable)
Comparator Or Baseline	Harzianol J (2): 81.8% inhibition at 100 µM; IC50 = 66.7 µM
Quantified Difference	Harzianol J shows >80 percentage-point higher inhibition at equimolar concentration; IC50 of harzianol L is >100 µM vs. 66.7 µM for harzianol J
Conditions	LPS-stimulated RAW264.7 murine macrophage cell line; 100 µM compound concentration; no cytotoxicity detected at 25–100 µM

Why This Matters

For researchers screening anti-inflammatory leads, harzianol L serves as a structurally defined negative control or a scaffold for structure-activity relationship (SAR) studies aiming to understand the detrimental effect of C-8/C-18 hydroxylation, rather than as a potency lead.

• [1] Li, H.; Liu, X.; Li, X.; Hu, Z.; Wang, L. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19, 689. View Source

Cytotoxicity Profile: Harzianol L Demonstrates Favorable Safety Window in Macrophage Assay

All seven harziane diterpenes (1–7), including harzianol L, were tested for cytotoxicity against RAW264.7 macrophages at 25–100 µM. None of the compounds, including harzianol L, showed any cytotoxicity across this concentration range [1]. This confirms that the observed weak anti-inflammatory activity is not a false negative due to cell death.

Cytotoxicity

Reported

0% cytotoxicity at 25–100 µM (RAW264.7)

Supports cell-model compatibility for in vitro anti-inflammatory assays.

Parallel to NO inhibition assay conditions

Evidence Dimension	Cytotoxicity in mammalian cells
Target Compound Data	Harzianol L: no cytotoxicity at 25–100 µM
Comparator Or Baseline	Harzianol J, harzianol A, harzianol K, harzianol M, harzianol N, harzianol O: no cytotoxicity at 25–100 µM
Quantified Difference	0% cytotoxicity for all seven compounds across the tested range
Conditions	RAW264.7 murine macrophage cell line; 25–100 µM; assay parallel to NO inhibition test

Why This Matters

Procurement decisions for compounds intended for cellular studies require assurance that the molecule is not inherently toxic. Harzianol L's clean cytotoxicity profile at bioactive concentrations supports its use as a safe scaffold for derivatization or as a control in in vitro experiments.

• [1] Li, H.; Liu, X.; Li, X.; Hu, Z.; Wang, L. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19, 689. View Source

Antifungal Activity Spectrum: Harzianol L vs. Harzianol I (Cross-Study Class Comparison)

In the original study, harzianol L and the other six congeners were screened against five plant pathogenic fungi (Helminthosporium maydis, Gibberella sanbinetti, Botrytis cinerea, Fusarium oxysporum f. sp. cucumerinum, Penicillium digitatum) at 100 µg/mL. None exhibited obvious activity [1]. By contrast, the related harzianol I from Trichoderma atroviride B7 demonstrated significant antibacterial effects against Staphylococcus aureus (EC50 = 7.7 ± 0.8 µg/mL), Bacillus subtilis (EC50 = 7.7 ± 1.0 µg/mL), and Micrococcus luteus (EC50 = 9.9 ± 1.5 µg/mL) [2]. This cross-study comparison illustrates functional niche partitioning among harziane congeners.

Antimicrobial Activity

Cross-study

Harzianol L: no activity vs. plant fungi; Harzianol I: antibacterial EC50 7.7–9.9 µg/mL

Lack of antimicrobial effects may reduce confounding in anti-inflammatory studies.

Different structural features drive functional divergence

Evidence Dimension	Antifungal / antibacterial activity
Target Compound Data	Harzianol L: no obvious activity against five plant pathogenic fungi at 100 µg/mL
Comparator Or Baseline	Harzianol I: antibacterial EC50 of 7.7–9.9 µg/mL against Gram-positive bacteria [2]
Quantified Difference	Harzianol L lacks the antimicrobial potency observed for harzianol I; differential structural features (oxidation pattern, stereochemistry) likely account for this divergence
Conditions	Harzianol L: agar diffusion assay against plant fungi at 100 µg/mL. Harzianol I: broth microdilution against human pathogenic bacteria

Why This Matters

Users seeking antimicrobial harziane diterpenes should avoid harzianol L and opt for harzianol I. Conversely, harzianol L's lack of antimicrobial activity makes it a cleaner tool for studying anti-inflammatory mechanisms without confounding antimicrobial effects.

• [1] Li, H.; Liu, X.; Li, X.; Hu, Z.; Wang, L. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19, 689. View Source
• [2] Li, W.-Y.; Liu, Y.; Lin, Y.-T.; et al. Antibacterial harziane diterpenoids from a fungal symbiont Trichoderma atroviride isolated from Colquhounia coccinea var. mollis. Phytochemistry 2020, 170, 112198. View Source

Structural Diversification: Harzianol L Expands the Chemical Space of Caged Harziane Scaffolds

Harzianol L (4) was one of five previously undescribed congeners in the SCSIOW21 series, contributing to the diversity of the caged harziane diterpenes with highly congested skeleton characteristics [1]. Its unique oxygenation pattern (hydroxy groups at C-8 and C-18), distinct from all other compounds in the series, expands the known chemical space of this rare scaffold, providing a novel template for structure-based screening libraries.

Chemical Space

Class-level

~2.3% expansion of the 44-member harziane diterpene family

Introduces a rare C-8/C-18 dihydroxy chemotype for screening decks.

Structure confirmed by NMR, MS, ECD, and X-ray

Evidence Dimension	Structural novelty index
Target Compound Data	Harzianol L: undescribed compound with C-8 and C-18 dihydroxy substitution
Comparator Or Baseline	Previously known harziane diterpenes (~44 compounds); none possess this specific oxidation pattern
Quantified Difference	Harzianol L adds one new chemotype to the 44-member harziane diterpene family, representing ~2.3% expansion of the known chemical space
Conditions	Structural elucidation by 1D/2D NMR, HR-ESI-MS, ECD, and X-ray crystallography

Why This Matters

Procurement of harzianol L is justified for groups building diverse natural product screening decks or investigating structure-activity relationships within the harziane diterpene pharmacophore, where its distinct hydroxylation pattern serves as a critical comparator.

• [1] Li, H.; Liu, X.; Li, X.; Hu, Z.; Wang, L. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19, 689. View Source

Harzianol L: Validated Application Scenarios for Research Procurement

Structure-Activity Relationship (SAR) Probes for Harziane Anti-Inflammatory Pharmacophore Mapping

Harzianol L, with its defined C-8/C-18 dihydroxy architecture and attenuated NO inhibitory activity, serves as a critical negative control in SAR campaigns. Researchers systematically comparing hydroxylation patterns across the SCSIOW21 congeneric series can use harzianol L to benchmark the activity penalty associated with polar substitutions, guiding rational scaffold optimization [1].

Negative Control Compound for NO Production Inhibition Assays

Given its weak NO inhibition at 100 µM and confirmed lack of cytotoxicity in RAW264.7 macrophages, harzianol L is ideally suited as a structurally matched negative control alongside potent harzianes (e.g., harzianol J, IC50 66.7 µM) in anti-inflammatory screening campaigns, enabling robust data normalization and hit validation [1].

Chemical Diversity Expansion in Marine Natural Product Screening Libraries

Harzianol L constitutes a rare, structurally authenticated entry point into the caged harziane diterpene chemical space. Procurement for high-throughput screening decks enriches library diversity, particularly for programs targeting inflammation, given its well-characterized NO inhibition profile and lack of cytotoxicity [1].

Biosynthetic Pathway Studies in Trichoderma Secondary Metabolism

The distinct hydroxylation pattern of harzianol L positions it as a valuable intermediate or shunt product reference in biosynthetic studies of harziane diterpenes. Its isolation from the deep-sea strain SCSIOW21 provides a benchmark for comparative metabolomics and pathway engineering experiments [1].

Application

Selection Property

Validation Focus

Anti-inflammatory SAR studies

Defined C-8/C-18 dihydroxy architecture

Hydroxylation-activity SAR interpretation

Negative control for NO assays

Weak NO inhibition, no cytotoxicity

Cell-model endpoint normalization

Marine natural product library enrichment

Rare caged harziane scaffold

Structural authentication (ECD, X-ray)

Biosynthetic pathway studies

Distinct oxidation pattern

Comparative metabolomic profiling

• [1] Li, H.; Liu, X.; Li, X.; Hu, Z.; Wang, L. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19, 689. View Source